3-(Piperidin-4-yl)benzo[d]oxazol-2(3H)-one hydrochloride

• IUPAC Name: 3-piperidin-4-yl-1,3-benzoxazol-2-one;hydrochloride
• InChI: InChI=1S/C12H14N2O2.ClH/c15-12-14(9-5-7-13-8-6-9)10-3-1-2-4-11(10)16-12;/h1-4,9,13H,5-8H2;1H
• InChI Key: JIGZAUJELAUKGA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C3=CC=CC=C3OC2=O.Cl
• Molecular Formula: C12H15ClN2O2
• DSSTOX Substance ID: DTXSID40855955
• Molecular Weight: 254.71 g/mol
• CAS No.: 162045-54-7

Description

“3-(Piperidin-4-yl)benzo[d]oxazol-2(3H)-one hydrochloride” is a chemical compound with the molecular formula C12H15ClN2O. It has an average mass of 238.713 Da and a monoisotopic mass of 238.087296 Da.

Synthesis Analysis

The compound has been identified as a hit in high throughput screening campaigns for the discovery of novel small molecules to inhibit G-protein-coupled receptor kinase-2 and -5. Structural modifications of parent benzoxazole scaffolds by introducing substituents on phenyl have displayed potent inhibitory activities toward GRK-2 and -5.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoxazole ring attached to a piperidin-4-yl group.

Chemical Reactions Analysis

The compound has been developed as a GlyT1 inhibitor by bioisosteric replacement and mimicking of the pyridine ring of RG1678. Preliminary optimization of the blood–brain barrier penetration led to the discovery of 3-(piperidin-4-yl)benzo[d]isoxazole derivatives.

Mechanism of Action

Target of Action

The primary target of 3-(Piperidin-4-yl)benzo[d]oxazol-2(3H)-one hydrochloride is the glycine transporter 1 (GlyT1) . GlyT1 is a protein that regulates the activity of glycine, an inhibitory neurotransmitter in the central nervous system .

Mode of Action

This compound acts as a selective inhibitor of GlyT1 . By inhibiting GlyT1, it increases the concentration of glycine in the synaptic cleft, enhancing the activation of glycine receptors .

Biochemical Pathways

The inhibition of GlyT1 by this compound affects the glycinergic neurotransmission pathway . This can lead to an increase in the inhibitory effects of glycine, potentially affecting various neural processes .

Pharmacokinetics

This suggests that it can be effectively distributed to the central nervous system, where it can exert its effects .

Result of Action

The inhibition of GlyT1 by this compound can lead to a range of effects at the molecular and cellular level. For instance, it has been shown to inhibit hyperlocomotion induced by acute treatment of phencyclidine, and improve the impaired negative and cognitive symptoms in chronic phencyclidine-induced mice .

Biochemical Analysis

Biochemical Properties

3-(Piperidin-4-yl)benzo[d]oxazol-2(3H)-one hydrochloride plays a crucial role in biochemical reactions due to its ability to interact with specific enzymes and proteins. It has been found to inhibit the activity of certain enzymes, thereby modulating biochemical pathways. For instance, this compound interacts with glycine transporter 1 (GlyT1), inhibiting its activity and thus affecting glycine levels in the synaptic cleft . This interaction is significant in the context of neurological research, particularly in the study of schizophrenia.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its inhibition of GlyT1 can lead to altered neurotransmitter levels, impacting neuronal signaling and potentially improving cognitive and negative symptoms in schizophrenia

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. Its primary mechanism of action involves the inhibition of GlyT1, which is achieved by binding to the transporter and preventing glycine reuptake . This inhibition leads to increased glycine levels in the synaptic cleft, thereby enhancing NMDA receptor function and improving synaptic plasticity. Additionally, this compound may interact with other proteins and enzymes, further influencing cellular functions and biochemical pathways.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time Its long-term effects on cellular function are still being investigated

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to effectively inhibit GlyT1 and improve cognitive function without causing significant adverse effects . At higher doses, it may exhibit toxic effects, including neurotoxicity and hepatotoxicity. These threshold effects highlight the importance of careful dosage optimization in preclinical studies to balance efficacy and safety.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with enzymes and cofactors. Its inhibition of GlyT1 affects glycine metabolism, leading to changes in metabolic flux and metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is known to cross the blood-brain barrier, allowing it to exert its effects on the central nervous system . Within cells, it may be transported by glycine transporters and other membrane proteins, influencing its localization and accumulation in specific cellular compartments.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound is primarily localized in the synaptic cleft, where it inhibits GlyT1 and modulates neurotransmitter levels